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Compound of Interest

Compound Name: trans-1,2-Cyclohexanediol

Cat. No.: B094037

Technical Support Center: trans-1,2-
Cyclohexanediol

This technical support guide provides essential information on the safe handling and storage of
trans-1,2-cyclohexanediol for researchers, scientists, and drug development professionals.

Quantitative Data Summary

For easy reference, the table below summarizes the key quantitative data for trans-1,2-
cyclohexanediol.

Property Value Reference
Molecular Formula CeH1202 [1]
Molecular Weight 116.16 g/mol [1]
Melting Point 101-104 °C [1]
Flash Point 134 °C (closed cup) [2]
Solubility Soluble in chloroform and o
methanol.
Vapor Pressure 0.011 mm Hg [3]
Storage Temperature Below +30°C [1]
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Experimental Protocols

Detailed experimental protocols involving trans-1,2-cyclohexanediol should be designed with
careful consideration of its properties. Always consult the specific Safety Data Sheet (SDS) for
the product you are using.

General Handling Protocol:

o Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.
[4] Facilities should be equipped with an eyewash station and a safety shower.[5]

o Personal Protective Equipment (PPE):

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[6]

o Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[5]

o Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.

[5]

o Respiratory Protection: If dust is generated, use a NIOSH/MSHA or European Standard
EN 149 approved respirator.[5]

e Handling Practices:

[¢]

Avoid contact with skin, eyes, and clothing.[7]

o

Avoid breathing dust.[7]

o

Minimize dust generation and accumulation.[5]

[¢]

Wash hands thoroughly after handling.[5]

[¢]

Do not eat, drink, or smoke in the laboratory area.[4]

Safe Handling and Storage Workflow
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Safe Handling and Storage Workflow for trans-1,2-Cyclohexanediol
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Caption: Logical workflow for the safe handling and storage of trans-1,2-cyclohexanediol.
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Troubleshooting and FAQs

Q1: What should | do if | get trans-1,2-cyclohexanediol on my skin or in my eyes?
Al:

» Skin Contact: Immediately wash the affected area with soap and plenty of water while
removing all contaminated clothing and shoes.[8] Seek medical attention if irritation develops
or persists.[5]

o Eye Contact: Immediately flush your eyes with plenty of water for at least 15 minutes,
including under the eyelids.[8] Seek medical attention.[5]

Q2: I've noticed some dust in the air while weighing out trans-1,2-cyclohexanediol. What
precautions should | take?

A2: Minimize dust generation and accumulation.[5] Use this chemical in a well-ventilated area,
and if dust is unavoidable, use a NIOSH/MSHA or European Standard EN 149 approved
respirator.[5]

Q3: How should | store trans-1,2-cyclohexanediol?

A3: Store in a cool, dry, and well-ventilated place in a tightly closed container.[7][9] The storage
temperature should be below +30°C.[1][9]

Q4: What materials are incompatible with trans-1,2-cyclohexanediol?

A4: The primary incompatibility is with strong oxidizing agents.[5][6][7] Avoid storing it near
these materials.

Q5: How should I dispose of waste trans-1,2-cyclohexanediol?

A5: Dispose of surplus and non-recyclable solutions to a licensed disposal company.[9] Do not
empty into drains.[8] Always follow your institution's and local regulations for chemical waste
disposal.

Q6: What are the known health hazards of trans-1,2-cyclohexanediol?
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A6: It may cause skin, eye, and respiratory tract irritation.[5][10] The toxicological properties of
this substance have not been fully investigated.[5]

Q7: What should | do in case of a small spill?

A7: For small spills, you can vacuum or sweep up the material and place it into a suitable,
labeled disposal container.[5] Ensure you are wearing appropriate personal protective
equipment during cleanup.[5] Avoid generating dusty conditions and provide ventilation.[5]

Q8: Is trans-1,2-cyclohexanediol flammable?

A8: It has a flashpoint of 134°C (closed cup) and is not considered a significant fire risk under
normal laboratory conditions.[2][3] However, containers may burn in a fire.[3] For firefighting,
use water spray, dry chemical, carbon dioxide, or alcohol-resistant foam.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [safe handling and storage procedures for trans-1,2-
cyclohexanediol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094037#safe-handling-and-storage-procedures-for-
trans-1-2-cyclohexanediol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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